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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533 Get Quote

Essential Safety and Handling Guide for Butyl
Butyryllactate
This guide provides immediate, essential safety protocols and logistical information for

laboratory professionals handling Butyl butyryllactate. It is intended to supplement, not

replace, your institution's formal safety procedures and a thorough review of the full Safety

Data Sheet (SDS).

Hazard Identification and Personal Protective Equipment
(PPE)
Butyl butyryllactate is classified as causing skin and serious eye irritation.[1][2][3] It may also

cause respiratory irritation.[3] Therefore, adherence to proper PPE protocols is critical to

ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are highly

recommended for handling

esters.[4] Nitrile gloves may

also be suitable, but always

check the manufacturer's

chemical resistance data.

Dispose of contaminated

gloves after use.[2]

Eye Protection Safety glasses or goggles

Wear chemical safety goggles

that provide a complete seal

around the eyes. A face shield

should be worn in situations

with a significant splash

hazard.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact.[2] For

larger quantities or splash

risks, a chemical-resistant

apron is advised.

Respiratory Protection
Not generally required under

normal use

Use in a well-ventilated area.

[2] If vapors or mists are likely

to be generated, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is necessary. Avoid

inhaling vapors.[1][3]
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Property Value Significance

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup[5]

Low flammability risk under

standard laboratory conditions.

Vapor Pressure 0.2 mm Hg at 20 °C[5]

Low volatility, but vapors can

accumulate in poorly ventilated

areas.

Operational Plan: Safe Handling Workflow
A systematic approach to handling Butyl butyryllactate is crucial for minimizing risk. The

following workflow outlines the key steps from preparation to disposal.

Preparation Don PPEReview SDS Chemical HandlingEnter work area

Spill ResponseAccidental Spill

Decontamination

Work complete

Clean-up

StorageStore unused chemical Waste DisposalEnd of use

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butyl butyryllactate.

Procedural Steps:

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a well-ventilated

work area, such as a chemical fume hood, is available and functional. Locate the nearest

eyewash station and safety shower.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Inspect gloves for any signs of damage before use.

Chemical Handling: Avoid direct contact with skin and eyes.[2] Prevent the inhalation of any

mist or vapor.[2][3] Use dispensing techniques that minimize splashing or aerosol

generation.
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Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[1] Clean the work surface and any contaminated equipment. Remove and

properly dispose of contaminated gloves.

Storage: Keep the container tightly closed in a dry, well-ventilated place.[2] Store away from

incompatible materials.

Spill Response: In the event of a spill, evacuate non-essential personnel. Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, dry

sand). Prevent the spill from entering drains.[5] Collect the absorbed material into a suitable

container for disposal.

Disposal Plan
Proper disposal of Butyl butyryllactate and associated waste is essential to protect personnel

and the environment.

Waste Characterization and Collection

Chemical Waste: Unused or contaminated Butyl butyryllactate must be treated as

hazardous chemical waste.[5]

Contaminated Materials: Any materials used for spill cleanup, as well as contaminated

gloves, pipette tips, and other disposables, should also be disposed of as hazardous waste.

Disposal Workflow

Collect Waste Label ContainerSegregate waste types Store SecurelySeal container Arrange PickupContact EHS

Click to download full resolution via product page

Caption: Procedural flow for the disposal of chemical waste.

Disposal Procedures
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Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible

container. Do not mix with incompatible waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Butyl butyryllactate".

Storage: Store the sealed waste container in a designated, secure satellite accumulation

area away from general work areas.

Disposal: Arrange for the collection of the waste through your institution's Environmental

Health and Safety (EHS) department. Dispose of contents and container at an approved

waste disposal plant.[2] Never dispose of Butyl butyryllactate down the drain.

First Aid Measures

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][2] Seek medical attention if irritation persists.[1][2]

Skin Contact: Wash the affected area with plenty of soap and water.[1][2] Remove

contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get medical

advice.[1][2]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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